Cas no 156162-04-8 (Glyasperin L)
Glyasperin L structure
Product Name:Glyasperin L
CAS No:156162-04-8
MF:C21H18O6
MW:366.364026546478
CID:184456
Update Time:2024-03-01
Glyasperin L Chemical and Physical Properties
Names and Identifiers
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- [3,6'-Bi-2H-1-benzopyran]-2-one,5',7-dihydroxy-5-methoxy-2',2'-dimethyl-
- GlyasperinL
- Glyasperin L
- CID 101664571
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- Inchi: 1S/C21H18O6/c1-21(2)7-6-13-16(27-21)5-4-12(19(13)23)14-10-15-17(25-3)8-11(22)9-18(15)26-20(14)24/h4-10,22-23H,1-3H3
- InChI Key: RVMQSBYTVFSIMB-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C3C(=O)OC4C=C(C=C(C=4C=3)OC)O)=C(C=2C=CC1(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 653
- Topological Polar Surface Area: 85.2
- XLogP3: 2.543
Glyasperin L Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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